Cas no 933755-97-6 (1-ethynylcyclopropane-1-carboxylic acid)

1-Ethynylcyclopropane-1-carboxylic acid is a versatile cyclopropane derivative featuring both an ethynyl group and a carboxylic acid functionality. Its strained cyclopropane ring and reactive alkyne moiety make it a valuable building block in organic synthesis, particularly for cycloaddition reactions and the construction of complex cyclic frameworks. The carboxylic acid group enhances its utility as an intermediate for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its compact structure and multifunctional reactivity offer advantages in designing novel compounds with tailored properties. The compound is typically handled under controlled conditions due to its potential sensitivity.

1-ethynylcyclopropane-1-carboxylic acid structure

933755-97-6 structure

Product Name:1-ethynylcyclopropane-1-carboxylic acid

CAS No:933755-97-6

MF:C₆H₆O₂

MW:110.110641956329

MDL:MFCD19231569

CID:829340

PubChem ID:55302005

Update Time:2025-06-07

1-ethynylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-ETHYNYLCYCLOPROPANE-1-CARBOXYLIC ACID
- 1-Ethynylcyclopropanecarboxylic acid
- 1-ethynyl-Cyclopropanecarboxylic acid
- 1-Ethynylcyclopropane carboxylic acid
- ethynylcyclopropanecarboxylic
- AM806590
- AK174229
- Z2738925346
- 1-Ethynylcyclopropanecarboxylic acid (ACI)
- 1-Ethynyl-1-cyclopropanecarboxylic acid
- DS-8681
- MFCD19231569
- 933755-97-6
- SCHEMBL11290454
- DTXSID10717713
- EN300-344867
- Z1205656207
- 1-ethynylcyclopropanecarboxylicacid
- AKOS006383989
- SY060926
- DB-363658
- F2147-3070
- SB40430
- 1-ethynylcyclopropane-1-carboxylic acid
- MDL： MFCD19231569
- Inchi： 1S/C6H6O2/c1-2-6(3-4-6)5(7)8/h1H,3-4H2,(H,7,8)
- InChI Key： XDVAOWPOJWYAHA-UHFFFAOYSA-N
- SMILES： O=C(C1(CC1)C#C)O

Computed Properties

Exact Mass: 110.036779430g/mol
Monoisotopic Mass: 110.036779430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 0.3

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 195.0±19.0°C at 760 mmHg
Flash Point: 86.4±16.2 °C
Vapor Pressure: 0.2±0.8 mmHg at 25°C

1-ethynylcyclopropane-1-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature

1-ethynylcyclopropane-1-carboxylic acid Pricemore >>

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